Cas no 18760-47-9 (Methyl 5-oxo-5-(thiophen-2-yl)pentanoate)

Methyl 5-oxo-5-(thiophen-2-yl)pentanoate is a versatile intermediate in organic synthesis, particularly valued for its thiophene moiety and ester functionality. The compound’s structure combines a reactive ketone group with a thiophene heterocycle, making it useful in the preparation of pharmaceuticals, agrochemicals, and specialty materials. Its ester group enhances solubility in organic solvents, facilitating further derivatization. The thiophene ring contributes to electronic and steric properties, enabling applications in conjugated systems or as a building block for heterocyclic chemistry. This compound is synthesized under controlled conditions to ensure high purity, making it suitable for research and industrial-scale processes requiring precise molecular frameworks.

Methyl 5-oxo-5-(thiophen-2-yl)pentanoate structure

18760-47-9 structure

Product Name:Methyl 5-oxo-5-(thiophen-2-yl)pentanoate

CAS No:18760-47-9

MF:C₁₀H₁₂O₃S

MW:212.265481948853

MDL:MFCD10567619

CID:850701

Update Time:2025-06-06

Methyl 5-oxo-5-(thiophen-2-yl)pentanoate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-oxo-5-(thiophen-2-yl)pentanoate
- Methyl 5-Oxo-5-(2-thienyl)pentanoate
- 2-Thiophenepentanoic acid, d-oxo-, methyl ester
- METHYL 5-OXO-5-THIENYLPENTANPATE
- 5-oxo-5-thiophen-2-yl-pentanoic acid methyl ester
- acetonylmercapto-acetic acid methyl ester
- Acetonylmercapto-essigsaeure-methylester
- methyl 5-oxo-3-thiahexanoate
- methyl acetonylthioacetate
- delta-Oxo-2-thiophenepentanoic acid methyl ester
- Methyl 5-oxo-5-thienylpentanoate
- 9786AA
- Methyl5-Oxo-5-(2-thienyl)pentanoate
- TRA0163933
- methyl 5-oxo-5-thiophen-2-ylpentanoate
- 4-(2-Thenoyl)butyric acid methyl ester
- SY022076
- AX8244996
- ST24048022
- AM20090097
- 2-Thiophenepentanoic acid,
- MDL： MFCD10567619
- Inchi： 1S/C10H12O3S/c1-13-10(12)6-2-4-8(11)9-5-3-7-14-9/h3,5,7H,2,4,6H2,1H3
- InChI Key： RVSQTFYOFNOGEQ-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C(CCCC(=O)OC)=O

Computed Properties

Exact Mass: 212.05100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 6
Complexity: 215
Topological Polar Surface Area: 71.6

Experimental Properties

Density: 1.179±0.06 g/cm3 (20 ºC 760 Torr),
Refractive Index: 1.5377 (589.3 nm 20 ºC)
Solubility: Very slightly soluble (0.55 g/l) (25 º C),
PSA: 71.61000
LogP: 2.27410

Methyl 5-oxo-5-(thiophen-2-yl)pentanoate Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 5-oxo-5-(thiophen-2-yl)pentanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DH352-200mg	Methyl 5-oxo-5-(thiophen-2-yl)pentanoate	18760-47-9	97%	200mg	126.0CNY	2021-08-04
Chemenu	CM200116-25g	Methyl 5-oxo-5-(2-thienyl)pentanoate	18760-47-9	97%	25g	$370	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DH352-1g	Methyl 5-oxo-5-(thiophen-2-yl)pentanoate	18760-47-9	97%	1g	441.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DH352-50mg	Methyl 5-oxo-5-(thiophen-2-yl)pentanoate	18760-47-9	97%	50mg	54.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DH352-250mg	Methyl 5-oxo-5-(thiophen-2-yl)pentanoate	18760-47-9	97%	250mg	319CNY	2021-05-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D851220-1g	Methyl 5-Oxo-5-(2-thienyl)pentanoate	18760-47-9	≥97%	1g	592.20	2021-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M40090-1g	Methyl 5-oxo-5-(thiophen-2-yl)pentanoate	18760-47-9	97%	1g	￥343.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M40090-5g	Methyl 5-oxo-5-(thiophen-2-yl)pentanoate	18760-47-9	97%	5g	￥1201.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M40090-250mg	Methyl 5-oxo-5-(thiophen-2-yl)pentanoate	18760-47-9	97%	250mg	￥137.0	2022-04-27
Chemenu	CM200116-25g	Methyl 5-oxo-5-(2-thienyl)pentanoate	18760-47-9	97%	25g	$370	2022-09-29

Methyl 5-oxo-5-(thiophen-2-yl)pentanoate Production Method

Methyl 5-oxo-5-(thiophen-2-yl)pentanoate Suppliers

Amadis Chemical Company Limited

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(CAS:18760-47-9)Methyl 5-oxo-5-(thiophen-2-yl)pentanoate

Order Number:A880571

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:01

Price ($):172.0

Email:sales@amadischem.com

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Methyl 5-oxo-5-(thiophen-2-yl)pentanoate Related Literature

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2. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
3. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

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4. Emerging enantiomeric resolution materials with homochiral nano-fabrications

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5. Excitation energies from ground-state density-functionals by means of generator coordinates

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